N-[2-({[1,1'-biphenyl]-4-yl}formamido)ethyl]-4-(2-methylpropanamido)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-({[1,1'-biphenyl]-4-yl}formamido)ethyl]-4-(2-methylpropanamido)benzamide, also known as Biphenyl-4-yl-N-methyl-2-propanamido-4-formamidobenzoic acid amide (B4M2PAFBA), is a synthetic compound that has recently been studied for its potential applications in scientific research. B4M2PAFBA has been found to be an effective inhibitor of acetylcholinesterase (AChE), an enzyme that plays a role in regulating neurotransmission and is involved in a variety of neurological disorders. This compound has been used in laboratory experiments to study the effects of AChE inhibition on the biochemical and physiological processes of various organisms.
Mechanism of Action
B4M2PAFBA acts as an acetylcholinesterase (AChE) inhibitor, which means that it blocks the enzyme’s ability to break down acetylcholine (ACh). ACh is a neurotransmitter that plays a role in regulating the transmission of signals between neurons. By blocking the enzyme’s ability to break down ACh, B4M2PAFBA increases the amount of ACh in the synaptic cleft, which can lead to an increase in the transmission of signals between neurons.
Biochemical and Physiological Effects
B4M2PAFBA has been found to be an effective inhibitor of AChE, and its ability to inhibit AChE activity has been demonstrated in a number of studies. The compound has been shown to increase the amount of ACh in the synaptic cleft, leading to an increase in the transmission of signals between neurons. This can lead to a variety of biochemical and physiological effects, including increased muscle contraction, increased alertness and cognitive function, increased heart rate and respiration, increased salivation, increased sweating, and increased gastric secretion.
Advantages and Limitations for Lab Experiments
The main advantage of using B4M2PAFBA in laboratory experiments is that it is an effective inhibitor of AChE, allowing researchers to study the effects of AChE inhibition on biochemical and physiological processes. However, there are some limitations to using B4M2PAFBA in laboratory experiments. For example, the compound is not very stable and can degrade over time, so it must be stored and used carefully. In addition, the compound is not very soluble in water, so it must be dissolved in a suitable solvent before use.
Future Directions
There are a number of potential future directions for research involving B4M2PAFBA. For example, further studies could be conducted to investigate the effects of AChE inhibition on the biochemical and physiological processes of various organisms. In addition, studies could be conducted to investigate the potential therapeutic applications of B4M2PAFBA, such as in the treatment of neurological disorders. Additionally, research could be conducted to explore the potential use of B4M2PAFBA as a diagnostic tool for detecting AChE activity in various tissues. Finally, research could be conducted to explore the potential use of B4M2PAFBA as a drug delivery system, as the compound has been shown to be an effective inhibitor of AChE.
Synthesis Methods
B4M2PAFBA can be synthesized using a simple two-step process. The first step involves the reaction of biphenyl-4-yl-N-methyl-2-propanamido-4-formamidobenzoic acid (B4M2PAF) with anhydrous ammonia in a solvent such as dichloromethane. This reaction yields B4M2PAFBA, which can then be purified by recrystallization.
Scientific Research Applications
B4M2PAFBA has been used in laboratory experiments to study the effects of AChE inhibition on the biochemical and physiological processes of various organisms. The compound has been found to be an effective inhibitor of AChE, and its ability to inhibit AChE activity has been demonstrated in a number of studies. B4M2PAFBA has been used to investigate the effects of AChE inhibition on neurotransmission and to study the biochemical and physiological processes associated with various neurological disorders.
properties
IUPAC Name |
N-[2-[[4-(2-methylpropanoylamino)benzoyl]amino]ethyl]-4-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27N3O3/c1-18(2)24(30)29-23-14-12-22(13-15-23)26(32)28-17-16-27-25(31)21-10-8-20(9-11-21)19-6-4-3-5-7-19/h3-15,18H,16-17H2,1-2H3,(H,27,31)(H,28,32)(H,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOGPJWWYUCPRJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=CC=C(C=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.